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Compound of Interest

Compound Name: 2-Bromo-4-chloro-6-methylaniline

Cat. No.: B125524

A Comprehensive Technical Guide to 2-Bromo-4-
chloro-6-methylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of 2-Bromo-4-chloro-6-methylaniline, a key intermediate in various organic
syntheses. The information is curated for professionals in research, scientific, and drug
development fields, with a focus on clarity, data presentation, and experimental context.

Core Properties

2-Bromo-4-chloro-6-methylaniline, with the CAS number 146948-68-7, is a substituted
aniline derivative.[1][2][3][4][5] Its structure incorporates bromine, chlorine, and a methyl group
on the aniline ring, making it a versatile building block in the synthesis of more complex
molecules.

The fundamental physical and chemical properties of 2-Bromo-4-chloro-6-methylaniline are
summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H7BrCIN [311415][6]
Molecular Weight 220.49 g/mol 311416171
Appearance Light brown to brown solid [1]
Density 1.619 + 0.06 g/cm3 (Predicted) [1]

pKa 1.75 + 0.10 (Predicted) [1][6]

Room temperature, under inert
Storage Temperature ) 1]
atmosphere, in a dark place

CAS Number 146948-68-7 [1[2113]14116]

Synthesis and Experimental Protocols

2-Bromo-4-chloro-6-methylaniline is an important synthetic intermediate. While specific,
detailed experimental protocols for its synthesis are not readily available in the provided search
results, a general understanding can be derived from related syntheses of substituted anilines.
The synthesis often involves multi-step reactions including protection of the amine group,
followed by electrophilic aromatic substitution (bromination and chlorination), and finally
deprotection.

A logical workflow for a potential synthesis route is outlined in the diagram below. This
represents a generalized pathway that could be adapted for the specific synthesis of 2-Bromo-
4-chloro-6-methylaniline.
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Generalized Synthesis Workflow

Starting Material
(e.g., 4-chloro-2-methylaniline)

Reagents:
Acetic Anhydride

Amine Protection
(e.g., Acetylation)

Reagents:
Bromine

Electrophilic Aromatic Substitution
(Bromination)

Reagents:
Acid/Base

Deprotection
(Hydrolysis)

Purification

Final Product
(2-Bromo-4-chloro-6-methylaniline)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-Bromo-4-chloro-6-methylaniline.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Bromo-4-chloro-6-
methylaniline. While experimental spectra were not found in the search results, predicted

spectral data is available.
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Spectroscopy Data
1H NMR Predicted data is available through chemical
databases.
Predicted data is available through chemical
13C NMR

databases.[6]

Safety and Handling

Proper handling of 2-Bromo-4-chloro-6-methylaniline is essential due to its potential hazards.

The following table summarizes key safety information.

Hazard Class

Description

Acute Toxicity (Oral)

Harmful if swallowed.[7]

Acute Toxicity (Dermal)

Harmful in contact with skin.[7]

Skin Corrosion/Irritation

Causes skin irritation.[7]

Serious Eye Damage/Irritation

Causes serious eye irritation.[7]

Skin Sensitization

May cause an allergic skin reaction.[7]

Acute Toxicity (Inhalation)

Harmful if inhaled.[7]

Handling Recommendations:

Storage:

o Keepin a dark place.[1]

Use in a well-ventilated area.

Wash hands thoroughly after handling.

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid breathing dust, fume, gas, mist, vapors, or spray.
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e Store under an inert atmosphere.[1]

o Keep container tightly closed in a dry and well-ventilated place.
Reactivity and Stability

 Stability: Stable under recommended storage conditions.

» Incompatible Materials: Information not available in search results.

e Hazardous Decomposition Products: Information not available in search results.

Logical Relationships in Analysis

The analytical workflow for confirming the identity and purity of a synthesized batch of 2-
Bromo-4-chloro-6-methylaniline would typically follow a logical progression of spectroscopic
and chromatographic techniques.

Analytical Workflow

Synthesized Product

:

Preliminary Analysis
(TLC, Melting Point)

:

Spectroscopic Identification
(NMR, IR, MS)

Purity Assessment
(HPLC, GC)

Confirmed Structure & Purity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

